molecular formula C7H5F2NO2 B567312 2-(Difluoromethyl)isonicotinic acid CAS No. 1256818-14-0

2-(Difluoromethyl)isonicotinic acid

Cat. No. B567312
CAS RN: 1256818-14-0
M. Wt: 173.119
InChI Key: XBLKYGVQHXXTDM-UHFFFAOYSA-N
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Description

“2-(Difluoromethyl)isonicotinic acid” is a chemical compound with the CAS Number: 1256818-14-0 . It has a molecular weight of 173.12 . The IUPAC name for this compound is 2-(difluoromethyl)isonicotinic acid . It is a solid substance at ambient temperature .


Physical And Chemical Properties Analysis

“2-(Difluoromethyl)isonicotinic acid” is a solid substance at ambient temperature . It has a molecular weight of 173.12 . The IUPAC name for this compound is 2-(difluoromethyl)isonicotinic acid .

Scientific Research Applications

Difluoromethylation of Heterocycles

Difluoromethylation is crucial for functionalizing fluorine-containing heterocycles, which are key components in various biologically and pharmacologically active compounds. The process is particularly important in the development of new medications and treatments .

Cancer Research

Compounds derived from isonicotinic acid have been used to create novel compounds targeting cell death pathways such as apoptosis and autophagy, which are significant in cancer-related programmed cell death (PCD). This research is vital for understanding cancer prevalence and developing new therapeutic strategies .

Fluorescent Bulk Sensors

Isonicotinic acid derivatives have been utilized to develop highly sensitive fluorescent bulk sensors. These sensors are particularly selective for certain ions, such as Hg 2+ and Cr 3+, which has implications in environmental monitoring and safety .

Late-stage Difluoromethylation

The compound’s utility in late-stage difluoromethylation processes is significant. This involves forming X–CF2H bonds where X can be carbon (in various hybridizations), oxygen, nitrogen, or sulfur. This field has expanded due to the invention of multiple difluoromethylation reagents .

Material Science

2-(Difluoromethyl)isonicotinic acid has applications in material science, particularly in the synthesis and characterization of metal-organic frameworks (MOFs). These MOFs have been functionalized with isonicotinic acid for efficient solid-phase extraction of uranium(VI) from wastewater, which is crucial for environmental cleanup and management .

Safety and Hazards

“2-(Difluoromethyl)isonicotinic acid” has a GHS07 pictogram, with a signal word "Warning" . It may cause skin irritation, serious eye irritation, and respiratory irritation .

properties

IUPAC Name

2-(difluoromethyl)pyridine-4-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5F2NO2/c8-6(9)5-3-4(7(11)12)1-2-10-5/h1-3,6H,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XBLKYGVQHXXTDM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN=C(C=C1C(=O)O)C(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5F2NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30729353
Record name 2-(Difluoromethyl)pyridine-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30729353
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

173.12 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1256818-14-0
Record name 2-(Difluoromethyl)pyridine-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30729353
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-(Difluoromethyl)isonicotinic acid
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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